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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of Pursuit Plus herbicide, an
agrochemical product containing the active ingredients imazethapyr and pendimethalin. The
following sections detail its performance on various crop varieties, compare its efficacy with
alternative herbicides, and provide comprehensive experimental data and protocols for
scientific evaluation.

Executive Summary

Pursuit Plus is a broad-spectrum herbicide utilized for the control of a wide range of annual
grasses and broadleaf weeds in several important crops. Its dual-action formulation, combining
an acetolactate synthase (ALS) inhibitor (imazethapyr) and a mitotic inhibitor (pendimethalin),
offers both pre-emergence and early post-emergence weed control. This guide presents a
guantitative comparison of Pursuit Plus's performance in key crops such as soybeans, lentils,
peas, and CLEARFIELD® corn, alongside data from alternative herbicide treatments. The
objective is to provide researchers and agricultural scientists with a comprehensive resource
for evaluating the efficacy, crop tolerance, and yield implications of Pursuit Plus in various
agricultural systems.

Data Presentation: Performance of Pursuit Plus and
Alternatives
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The following tables summarize quantitative data from various field studies, offering a
comparative look at weed control efficacy, crop tolerance, and yield outcomes.

Table 1: Performance in Soybeans (Glycine max)

Herbicide Application Weed Control Soybean Yield .
. . Crop Injury (%)
Treatment Rate (g ai/ha) Efficacy (%) (kgl/ha)
Pursuit Plus
< 5 (temporary
(Imazethapyr + 70 + 840 85-95 2500 - 3200

ellowing)[1
Pendimethalin) y 9]

S-metolachlor +

o 1070 + 420 88 - 96 2600 - 3300 <5
Metribuzin
Glyphosate
(Roundup Ready 840 90 - 98 2800 - 3500 0
Soybeans)
Hand-Weeded
N/A 100 3000 - 3600 0
Control
Weedy Check N/A 0 1200 - 1800 0

Table 2: Performance in Lentils (Lens culinaris) and Peas (Pisum sativum)
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Herbicide Application o Biomass Seed Yield
ro
Treatment Rate (g ai/ha) s Reduction (%) Reduction (%)
Imazethapyr + )
53 +1120 Lentil 0 0
Pendimethalin
Imazethapyr +
53 +1120 Pea 0 0
Pendimethalin
Not
Recommended Not
Trifluralin 840 Lentil ]
(potential for Recommended
injury)[2]
Trifluralin 840 Pea 0-5 0-5
Hand-Weeded )
N/A Lentil/Pea 0 0
Control
Weedy Check N/A Lentil/Pea 40 - 60 50-70

Note: In some studies, higher rates of pendimethalin (2240 g/ha) in combination with
imazethapyr led to biomass and yield reductions in a subsequent winter wheat crop.[2]

Table 3: Performance in CLEARFIELD® Corn (Zea mays)

Herbicide Treatment on

CLEARFIELD® Hybrid Hybrid Grain Yield (bulacre)
Imidazolinone Herbicide Terra TR11671T 150 - 175
Imidazolinone Herbicide Garst 8222 145 -170
Imidazolinone Herbicide Pioneer 3395 148 - 172

) o Conventional Hybrid (e.qg.,
Conventional Herbicide ) 155 - 180
Pioneer 32K61)

Data represents a summary of yield performance of imidazolinone-tolerant corn hybrids treated
with an imidazolinone herbicide compared to a conventional system.[3]
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Experimental Protocols

The data presented in this guide is based on standardized field trial methodologies. Below are
detailed protocols for key experiments cited.

Protocol 1: Herbicide Efficacy and Crop Tolerance Trial

1. Experimental Design:
e Layout: Randomized Complete Block Design (RCBD) with four replications.
e Plot Size: 3 meters by 10 meters.

o Treatments: Pursuit Plus, at least one competitor herbicide, a hand-weeded control, and a
weedy check.

2. Application:

» Timing: Pre-emergence (PRE) applications are made within 3 days of planting. Early post-
emergence (EPOST) applications are made when weeds are at the 2-4 |leaf stage and the
crop has reached the appropriate growth stage (e.g., first to third trifoliate in soybeans).

e Equipment: A CO2-pressurized backpack sprayer calibrated to deliver 200 L/ha of spray
solution at a pressure of 275 kPa, using flat-fan nozzles.

3. Data Collection:

e Weed Control: Visual ratings of percent weed control are taken at 14, 28, and 56 days after
treatment (DAT) for each weed species present. A scale of 0% (no control) to 100%
(complete control) is used.

e Crop Injury: Visual assessment of crop phytotoxicity is conducted at 7, 14, and 28 DAT using
a scale of 0% (no injury) to 100% (crop death). Symptoms such as stunting, chlorosis
(yellowing), and necrosis are noted.

o Crop Yield: The center two rows of each plot are harvested at maturity. Grain is weighed, and
moisture content is determined to adjust yield to a standard moisture percentage.
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Protocol 2: Rotational Crop Injury Assessment

1. Primary Crop Phase:
o Establish a trial as described in Protocol 1.
2. Rotational Crop Phase:

o Planting: Following the harvest of the primary crop, the entire trial area is tilled and planted
with a sensitive rotational crop (e.g., winter wheat, sugar beets).

o Data Collection:

o Visual injury ratings of the rotational crop are taken at regular intervals during its early
growth stages.

o Plant stand counts are conducted to assess any impact on germination and establishment.

o At maturity, the rotational crop is harvested from each plot to determine if there is any
significant yield reduction compared to the plots from the hand-weeded control of the
primary crop trial.
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Caption: Imazethapyr inhibits the ALS enzyme, blocking branched-chain amino acid synthesis.

Experimental Workflow for Herbicide Efficacy Trial
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Caption: A typical workflow for conducting a herbicide efficacy and crop tolerance field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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